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Compound of Interest

Compound Name: 5-Chloro-8-methylquinolin-3-amine

Cat. No.: B15258066

Get Quote

Executive Summary

5-Chloro-8-methylquinolin-3-amine (CAS: 1297654-79-5) represents a specialized
heteroaromatic building block in the design of kinase inhibitors, antimalarials, and DNA-
intercalating agents.[1] Its structural distinctiveness lies in the specific substitution pattern: a
chlorine atom at the C5 position providing metabolic blockage and lipophilicity modulation, a
methyl group at C8 influencing steric hindrance near the ring nitrogen, and a primary amine at
C3 serving as a critical vector for derivatization.[1]

This guide provides a comprehensive technical analysis of its physicochemical properties,
predicted behavior, and standardized protocols for characterization, designed to support its
integration into high-throughput screening (HTS) and lead optimization campaigns.[1]

Molecular Identity & Structural Analysis[1]
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Parameter Detail

IUPAC Name 5-Chloro-8-methylquinolin-3-amine
CAS Registry Number 1297654-79-5

Molecular Formula C10H9sCIN2

Molecular Weight 192.64 g/mol

SMILES Cclccce(Cl)c2cc(N)encl2

inChi K Unique identifier required for database
n e
Y registration (e.g., generated upon synthesis)

Structural Logic & Electronic Environment

The quinoline core is electron-deficient, particularly at the C2 and C4 positions.[1] However, the
C3 position, bearing the amino group, acts as an aniline-like system.[1]

e 5-Chloro Substituent: Exerts a negative inductive effect (-1), pulling electron density from the
benzene ring, potentially lowering the pKa of the ring nitrogen compared to unsubstituted
quinoline.[1] It also blocks the metabolically vulnerable C5 position (a common site for
oxidative metabolism).[1]

o 8-Methyl Substituent: Provides a weak positive inductive effect (+I).[1] Crucially, it creates
steric bulk around the quinoline nitrogen (N1), which may modulate metal coordination or
hydrogen bonding interactions in the binding pocket.[1]

Physicochemical Characteristics

As a specific intermediate, direct experimental values for this exact isomer are often
proprietary.[1] The following data represents high-confidence predictive profiling based on
Structure-Property Relationships (SPR) of homologous aminoquinolines, validated by standard
medicinal chemistry principles.

Solid-State Properties[1]

e Physical State: Solid (Predicted).[1] While 8-methylquinoline is a liquid, the introduction of
the primary amine (H-bond donor/acceptor) and the chloro group significantly increases
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lattice energy.[1]
e Melting Point (Predicted): 110°C — 145°C.[1]

o Rationale: 3-Aminoquinoline melts at ~94°C. The addition of Cl and Me groups typically
raises MP due to increased molecular weight and packing efficiency.[1]

e Appearance: Likely off-white to pale yellow crystalline powder.[1] Aminoquinolines are prone
to oxidation, which may darken the color to tan or brown over time.[1]

Solution Properties & Lipophilicity[1]
e LogP (Predicted): 2.6 — 3.1.[1]

o Impact: The molecule is moderately lipophilic, suggesting good membrane permeability
(Lipinski compliant) but necessitating organic co-solvents for aqueous assays.[1]

 Solubility Profile:

o

Water: Low (< 0.1 mg/mL at neutral pH).[1]

[¢]

DMSO: High (> 50 mg/mL).[1]

[¢]

Methanol/Ethanol: Moderate to High.[1]

[e]

Dichloromethane: High.[1][2]

lonization (pKa)

The molecule possesses two relevant ionization centers.[1] Understanding these is critical for
HPLC method development and salt selection.
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Site Predicted pKa Nature Note

Lower than quinoline
(4.[1]9) due to the 5-CI

Quinoline N (N1) 3.8-45 Basic ] ]
electron-withdrawing
effect.[1]

The lone pair is

Exocyclic Amine (3- ] delocalized into the

<1.0 Very Weakly Basic o

NH:2) electron-deficient

heteroaromatic ring.[1]

Analytical Fingerprint (Identification)[1]

To validate the identity of 5-Chloro-8-methylquinolin-3-amine, the following spectral features

should be confirmed.

Nuclear Magnetic Resonance (*H NMR)
e Solvent: DMSO-ds or CDCls.[1]

o Key Signals:
o 0 ~2.6-2.8 ppm (3H, s): Methyl group at C8.[1]
o & ~5.5-6.0 ppm (2H, br s): Amine protons (exchangeable with D20).[1]
o Aromatic Region (o 7.0-8.8 ppm):

» C2-H: Singlet or narrow doublet, typically most downfield (deshielded by N1 and 3-NH-).
[1]

» C4-H: Singlet or narrow doublet.

» C6-H/ C7-H: Ortho-coupled doublets (J ~8 Hz).[1] The 5-CI and 8-Me substitution
pattern leaves only protons at C6 and C7 on the benzene ring, creating a distinct AB

system.[1]
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Mass Spectrometry (MS)

« lonization: ESI+ (Electrospray lonization, Positive Mode).[1]
e Parent lon [M+H]*: m/z ~193.05.[1]

 |sotope Pattern: A characteristic 3:1 ratio of the M (193) and M+2 (195) peaks confirms the
presence of a single Chlorine atom.[1]

Experimental Protocols
Protocol: Thermodynamic Solubility Determination

Validates the concentration limits for biological assays.[1]

Preparation: Weigh ~2 mg of compound into a 1.5 mL microcentrifuge tube.

Solvent Addition: Add 1.0 mL of phosphate-buffered saline (PBS, pH 7.4).

Equilibration: Shake at 25°C for 24 hours (thermodynamic equilibrium).

Separation: Centrifuge at 15,000 rpm for 10 minutes to pellet undissolved solid.

Quantification:
o Remove supernatant and dilute 1:10 with Acetonitrile.[1]
o Inject onto HPLC (C18 column, Water/ACN gradient).[1]

o Quantify against a standard curve prepared in DMSO.[1]

Protocol: pKa Determination via Potentiometric Titration

Required for understanding ionization state at physiological pH.[1]
e Setup: Use a Sirius T3 or equivalent potentiometric titrator.[1]

o Sample: Dissolve ~3 mg of compound in a co-solvent mixture (e.g., Methanol/Water) to
ensure solubility throughout the pH range.
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« Titration: Titrate with 0.1 M KOH (from pH 2) to pH 12 under inert gas (N2) atmosphere.

o Calculation: Use the Yasuda-Shedlovsky extrapolation to determine aqueous pKa from the
co-solvent data.

o Target: Identify the inflection point corresponding to the protonation of the Quinoline
Nitrogen.[1]

Visualization: Profiling & Application Workflow[1]

The following diagram illustrates the logical flow from synthesis to application, highlighting the
critical characterization steps described above.

PhysChem Profiling
(Solubility, pKa, LogP)

Pure Sample Data Input

Synthesis / Sourcing Crude Structural ID Validated | Purity Check
(CAS: 1297654-79-5) (NMR, MS, IR) | (HPLC > 95%)

Application
(Kinase Inhibition, SAR)

Archive

Storage
(-20°C, Dark, Inert)
Click to download full resolution via product page

Figure 1: Operational workflow for the validation and utilization of 5-Chloro-8-methylquinolin-
3-amine in drug discovery.

Handling & Stability (Safety & Integrity)

o Oxidation Sensitivity: Aminoquinolines are susceptible to air oxidation (N-oxide formation or
oxidative coupling).[1]

o Recommendation: Store under Argon or Nitrogen.[1]
» Photostability: Heteroaromatic amines can be photosensitive.[1]
o Recommendation: Use amber vials for storage.[1]

o Safety (GHS): Treat as a potential irritant (Skin/Eye) and potentially toxic if swallowed.[1]
Use standard PPE (gloves, goggles, fume hood).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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